BE“GHE Foundational & Exploratory

Check Availability & Pricing

The Role of KS-133 in Modulating VIPR2
Signaling Pathways: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: KS-133
Cat. No.: B15605485
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vasoactive Intestinal Peptide Receptor 2 (VIPR2), a Class B G protein-coupled receptor
(GPCR), is a critical regulator of diverse physiological processes and a promising therapeutic
target for a range of disorders, including those affecting the central nervous system and
oncology. KS-133, a novel bicyclic peptide, has emerged as a potent and selective antagonist
of VIPR2. This technical guide provides an in-depth overview of the role of KS-133 in
modulating VIPR2 signaling pathways. It consolidates quantitative data on its antagonist
activity, details key experimental protocols for its characterization, and visualizes the complex
signaling networks it influences. This document is intended to serve as a comprehensive
resource for researchers and drug development professionals working on VIPR2-targeted
therapeutics.

Introduction to VIPR2 and KS-133

Vasoactive Intestinal Peptide Receptor 2 (VIPR2) is activated by the endogenous
neuropeptides Vasoactive Intestinal Peptide (VIP) and Pituitary Adenylate Cyclase-Activating
Polypeptide (PACAP). Upon activation, VIPR2 primarily couples to Gs alpha subunits (Gas),
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leading to the activation of adenylyl cyclase, an increase in intracellular cyclic adenosine
monophosphate (CAMP), and subsequent activation of Protein Kinase A (PKA). This canonical
Gs/cAMP pathway plays a crucial role in various cellular responses. Additionally, VIPR2 has
been shown to couple to other G proteins, such as Gai and Gaq, thereby activating alternative
signaling cascades including the Phosphoinositide 3-kinase (PI13K)/AKT pathway.

KS-133 is a synthetic bicyclic peptide developed as a selective and potent antagonist of
VIPR2. Its unique structure confers high stability and specificity, making it a valuable tool for
elucidating the physiological and pathological roles of VIPR2 signaling. Studies have
demonstrated the in vivo activity of KS-133, highlighting its potential as a therapeutic agent.[1]

Quantitative Analysis of KS-133 Antagonist Activity

The antagonist potency of KS-133 at the VIPR2 has been quantified using various in vitro
assays. The following table summarizes the key quantitative data, providing a clear comparison
of its activity in different signaling contexts.

. Ligand
Assay Type Parameter Value Cell Line Reference
Used
VIPR2-
Calcium _
IC50 24.8 nM expressing VIP [1]
Influx Assay
cells
VIPR2-
CAMP Assay IC50 500 nM expressing VIP [1]
cells

Table 1: In Vitro Antagonist Activity of KS-133 at VIPR2

VIPR2 Signaling Pathways and Modulation by KS-
133

KS-133 exerts its effects by competitively binding to VIPR2, thereby blocking the binding of
endogenous ligands like VIP and preventing the initiation of downstream signaling cascades.
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The Canonical Gs/IcAMP/PKA/CREB Pathway

The primary signaling pathway activated by VIPR2 is the Gs-mediated cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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